Methyl 4-(2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-(2-benzylsulfanyl-6-oxo-1H-pyrimidin-4-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C21H19N3O4S/c1-28-20(27)15-7-9-16(10-8-15)22-18(25)11-17-12-19(26)24-21(23-17)29-13-14-5-3-2-4-6-14/h2-10,12H,11,13H2,1H3,(H,22,25)(H,23,24,26)
• InChI Key: SIZHQJLUKKSOSP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CC2=CC(=O)NC(=N2)SCC3=CC=CC=C3
• Molecular Formula: C21H19N3O4S
• Molecular Weight: 409.5 g/mol

Description

Methyl 4-(2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamido)benzoate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Herbicidal Applications

Research into analogues of pyrimidinyl oxybenzoate has shown significant herbicidal activity against barnyard grass in paddy rice, illustrating the potential of such compounds in agricultural chemistry. The study on KIH-6127, an analogue with modifications for enhanced herbicidal activity, highlights the commercial development of such compounds for use in crop protection (M. Tamaru et al., 1997).

Antimicrobial and Antifolate Agents

Compounds related to "Methyl 4-(2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamido)benzoate" have been explored for their potential as dual thymidylate synthase (TS) and dihydrofolate reductase (DHFR) inhibitors. Such dual inhibitors are of interest for their antitumor and antimicrobial properties. One study demonstrated the synthesis of classical and nonclassical analogues showing potent dual inhibitory activities (A. Gangjee et al., 2008).

Synthetic and Structural Studies

The compound has also been a subject of studies focused on the synthesis of heterocyclic systems, indicating its versatility in organic synthesis for creating various heterocyclic compounds with potential biological activity. Such research not only contributes to the development of new therapeutic agents but also enhances understanding of chemical synthesis techniques and structure-activity relationships (R. Toplak et al., 1999).

Contributions to Understanding Chemical Structures and Interactions

Detailed crystallographic analysis of related compounds provides insights into their molecular structures and potential interactions with biological targets, aiding in the design of more effective drugs and herbicides. Studies that elucidate the crystal structures of such compounds are vital for advancing the field of medicinal chemistry and improving the efficacy of chemical agents (S. Subasri et al., 2016).